Cas no 118650-57-0 (4,6-Dideoxysucrose)
4,6-Dideoxysucrose structure
Product Name:4,6-Dideoxysucrose
CAS No:118650-57-0
MF:C12H22O9
MW:310.297685146332
CID:145111
PubChem ID:195270
Update Time:2024-02-28
4,6-Dideoxysucrose Chemical and Physical Properties
Names and Identifiers
-
- a-D-xylo-Hexopyranoside, b-D-fructofuranosyl 4,6-dideoxy-
- 4,6-dideoxysucrose
- alpha-D-fructofuranosyl 4,6-dideoxy-alpha-D-xylo-hexopyranoside
- alpha-D-Xylo-hexopyranoside, beta-D-fructofuranosyl 4,6-dideoxy-
- Hex-2-ulofuranosyl 4,6-dideoxyhexopyranoside
- 4,6-Dideoxysucrose
-
- Inchi: 1S/C12H22O9/c1-5-2-6(15)8(16)11(19-5)21-12(4-14)10(18)9(17)7(3-13)20-12/h5-11,13-18H,2-4H2,1H3/t5-,6+,7-,8-,9-,10+,11-,12-/m1/s1
- InChI Key: PEGKGDVXERBKMT-VIXLETMSSA-N
- SMILES: O1[C@H](CO)[C@H]([C@@H]([C@@]1(CO)O[C@@H]1[C@@H]([C@H](C[C@@H](C)O1)O)O)O)O
Computed Properties
- Exact Mass: 310.126
- Monoisotopic Mass: 310.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 8
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 149
Experimental Properties
- Density: 1.57
- Boiling Point: 598.3°Cat760mmHg
- Flash Point: 315.7°C
- Refractive Index: 1.602
4,6-Dideoxysucrose Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
118650-57-0 (4,6-Dideoxysucrose) Related Products
- 145426-19-3(4G-alpha-D-Glucosyl-sucrose)
- 137855-38-0(phlein pentasaccharide)
- 127834-07-5(N/A)
- 148559-39-1(N/A)
- 71231-05-5(1F-beta-D-fructofuranosyl-6G(1-beta-D-fructofuranosyl)2-sucrose)
- 59376-55-5(1,1,6G-kestopentaose)
- 59376-57-7(1F(1-beta-D-fructofuranosyl)2-6G-beta-D-fructofuranosyl-sucrose)
- 101541-08-6(4G-alpha-D-Glucosyl-sucrose)
- 127350-39-4(4G-alpha-D-Glucosyl-sucrose)
- 59001-40-0(1',6'-Di-Me-Surose,,)
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